Cas no 303152-98-9 (3-Ethoxycarbonyl-4,5-bis(hydroxymethyl)-4,5-dihydroisoxazole1-(2-pyrimidyl)-4-piperidoneketal)

• Product Name: 3-Ethoxycarbonyl-4,5-bis(hydroxymethyl)-4,5-dihydroisoxazole1-(2-pyrimidyl)-4-piperidoneketal
• CAS No: 303152-98-9
• MDL: MFCD00664177
• CID: 4644574
• Update Time: 2025-10-30

3-Ethoxycarbonyl-4,5-bis(hydroxymethyl)-4,5-dihydroisoxazole1-(2-pyrimidyl)-4-piperidoneketal Chemical and Physical Properties

Names and Identifiers

• [3-ETHOXYCARBONYL-4,5-BIS(HYDROXYMETHYL)-4,5-DIHYDROISOXAZOLE][1-(2-PYRIMIDYL)-4-PIPERIDONE]KETAL
• [3-Ethoxycarbonyl-4,5-bis(hydroxymethyl)-4,5-dihydroisoxazole][1-(2-pyrimidyl)-4-piperidone]ke
• 3-Ethoxycarbonyl-4,5-bis(hydroxymethyl)-4,5-dihydroisoxazole1-(2-pyrimidyl)-4-piperidoneketal

• MDL： MFCD00664177

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 3-Ethoxycarbonyl-4,5-bis(hydroxymethyl)-4,5-dihydroisoxazole1-(2-pyrimidyl)-4-piperidoneketal

Introduction to 3-Ethoxycarbonyl-4,5-bis(hydroxymethyl)-4,5-dihydroisoxazole 1-(2-pyrimidyl)-4-piperidoneketal and Its Applications in Modern Chemical Biology

The compound with the CAS number 303152-98-9, identified as 3-Ethoxycarbonyl-4,5-bis(hydroxymethyl)-4,5-dihydroisoxazole 1-(2-pyrimidyl)-4-piperidoneketal, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of multiple functional groups, including ethoxycarbonyl, hydroxymethyl, pyrimidyl, and piperidoneketal moieties, endows this molecule with unique chemical properties that make it a valuable scaffold for drug discovery and molecular probe development.

In recent years, there has been a growing interest in the exploration of isoxazole derivatives as pharmacologically active agents. Isoxazoles are heterocyclic compounds characterized by a five-membered ring containing one oxygen and two carbon atoms. The structural motif of isoxazole is widely recognized for its role in various biological processes and its potential as a pharmacophore in medicinal chemistry. The specific derivative 3-Ethoxycarbonyl-4,5-bis(hydroxymethyl)-4,5-dihydroisoxazole 1-(2-pyrimidyl)-4-piperidoneketal combines the isoxazole core with additional functional groups that enhance its interactome, making it a promising candidate for further investigation.

The ethoxycarbonyl group in the molecule contributes to its reactivity and stability under various chemical conditions. This moiety can participate in condensation reactions, forming new bonds with other functional groups or biomolecules. The hydroxymethyl groups provide opportunities for hydrogen bonding interactions, which are crucial for binding to biological targets such as enzymes and receptors. Additionally, the pyrimidyl and piperidoneketal substituents introduce further complexity and potential for selective interactions with biological systems.

Recent advancements in computational chemistry have enabled the rapid screening of molecular libraries to identify candidates with desirable pharmacological properties. The structural features of 3-Ethoxycarbonyl-4,5-bis(hydroxymethyl)-4,5-dihydroisoxazole 1-(2-pyrimidyl)-4-piperidoneketal have been computationally analyzed to predict its binding affinity to various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways and cancer metabolism. Such predictions have guided experimental efforts to validate these hypotheses through in vitro and in vivo assays.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions with biological systems. Initial experiments have demonstrated that 3-Ethoxycarbonyl-4,5-bis(hydroxymethyl)-4,5-dihydroisoxazole 1-(2-pyrimidyl)-4-piperidoneketal can modulate the activity of key enzymes such as kinases and phosphodiesterases. These enzymes are critical regulators of cellular processes, including signal transduction, DNA replication, and metabolic pathways. By inhibiting or activating these enzymes, the compound may influence cellular behavior in ways that could be therapeutically beneficial.

The hydroxymethyl groups in the molecule are particularly interesting from a chemical biology perspective. These moieties can engage in hydrogen bonding interactions with both polar and nonpolar regions of biological targets. This dual functionality allows the compound to adopt multiple conformations upon binding, potentially enhancing its binding affinity and selectivity. Additionally, the ethoxycarbonyl group can participate in esterification reactions with nucleophilic residues on proteins or carbohydrates, further stabilizing the complex formed between the compound and its target.

Recent research has also highlighted the importance of scaffold diversity in drug discovery programs. The structural complexity of 3-Ethoxycarbonyl-4,5-bis(hydroxymethyl)-4,5-dihydroisoxazole 1-(2-pyrimidyl)-4-piperidoneketal makes it an attractive scaffold for generating novel derivatives through chemical modifications. By strategically altering one or more functional groups within the molecule, researchers can explore new chemical spaces and identify compounds with enhanced potency or improved pharmacokinetic profiles.

The integration of high-throughput screening technologies has accelerated the process of identifying lead compounds from large molecular libraries. Automated synthesis platforms have enabled the rapid production of analogs of 3-Ethoxycarbonyl-4,5-bis(hydroxymethyl)-4,5-dihydroisoxazole 1-(2-pyrimidyl)-4-piperidoneketal, allowing for parallel testing against multiple biological targets. These efforts have led to the discovery of several promising candidates that are being advanced into preclinical development.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing molecular probes for biochemical pathways. Researchers are exploring its use as an intermediate in synthetic chemistry applications where it can serve as a building block for more complex molecules.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with specific targets. The case of 3-Ethoxycarbonyl-4,5-bis(hydroxymethyl)-4,5-dihydroisoxazole 1-(2-pyrimidyl)-4-piperidoneketal exemplifies how structural complexity can be leveraged to create compounds with novel biological activities. Future research will undoubtedly uncover additional applications for this versatile molecule as new synthetic methods and computational tools become available.